Cas no 900640-50-8 (Methyl 4,6,7-trimethyl-1h-indole-2-carboxylate)

• Product Name: Methyl 4,6,7-trimethyl-1h-indole-2-carboxylate
• CAS No: 900640-50-8
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• MDL: MFCD08277088
• CID: 3056480
• PubChem ID: 7144654
• Update Time: 2025-06-08

Methyl 4,6,7-trimethyl-1h-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,6,7-trimethyl-1h-indole-2-carboxylate
• CS-0361853
• DTXSID701249214
• EN300-6503308
• methyl4,6,7-trimethyl-1H-indole-2-carboxylate
• BBL021433
• 900640-50-8
• G19711
• AKOS000123997
• STK894146

• MDL： MFCD08277088
• Inchi： 1S/C13H15NO2/c1-7-5-8(2)10-6-11(13(15)16-4)14-12(10)9(7)3/h5-6,14H,1-4H3
• InChI Key： UGEHGELJFQLBBM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC2C(C)=CC(C)=C(C)C=2N1)=O

Computed Properties

• Exact Mass: 217.110278721Da
• Monoisotopic Mass: 217.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 362.9±37.0 °C at 760 mmHg
• Flash Point: 173.3±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 4,6,7-trimethyl-1h-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 4,6,7-trimethyl-1h-indole-2-carboxylate

Introduction to Methyl 4,6,7-trimethyl-1H-indole-2-carboxylate (CAS No. 900640-50-8)

Methyl 4,6,7-trimethyl-1H-indole-2-carboxylate (CAS No. 900640-50-8) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the indole derivatives family, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural uniqueness of Methyl 4,6,7-trimethyl-1H-indole-2-carboxylate makes it a valuable intermediate in synthesizing various pharmacologically active molecules.

The indole core structure of this compound is well-known for its role in numerous biological processes and its presence in many natural products. Recent studies have highlighted the importance of indole derivatives in the development of novel therapeutic agents. Specifically, the trimethyl-substituted indole moiety in Methyl 4,6,7-trimethyl-1H-indole-2-carboxylate contributes to its unique chemical properties and biological interactions.

In the realm of pharmaceutical research, Methyl 4,6,7-trimethyl-1H-indole-2-carboxylate has been explored for its potential role in modulating various biological pathways. For instance, studies have demonstrated its efficacy in inhibiting certain enzymes and receptors that are implicated in inflammatory responses and cancer progression. The compound's ability to interact with these targets makes it a promising candidate for further investigation in drug discovery.

The synthesis of Methyl 4,6,7-trimethyl-1H-indole-2-carboxylate involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. The process typically involves the condensation of appropriate precursors followed by functional group transformations to achieve the desired indole derivative. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

One of the most compelling aspects of Methyl 4,6,7-trimethyl-1H-indole-2-carboxylate is its versatility as a building block for more complex molecules. Researchers have utilized this compound to develop novel analogs with enhanced pharmacological properties. For example, modifications at the methyl-substituted positions have been shown to influence binding affinity and metabolic stability, crucial factors in drug design.

The pharmacokinetic profile of derivatives derived from Methyl 4,6,7-trimethyl-1H-indole-2-carboxylate has also been a focus of recent investigations. Studies have explored how structural variations affect absorption, distribution, metabolism, and excretion (ADME) properties. This understanding is vital for optimizing drug candidates and ensuring their efficacy and safety in clinical settings.

In addition to its pharmaceutical applications, Methyl 4,6,7-trimethyl-1H-indole-2-carboxylate has shown potential in other areas such as agrochemicals and material science. Its unique chemical structure allows for diverse functionalization, making it a valuable precursor for synthesizing specialty chemicals with tailored properties.

The growing body of research on indole derivatives underscores the importance of compounds like Methyl 4,6,7-trimethyl-1H-indole-2-carboxylate. As our understanding of biological systems continues to evolve, new opportunities for therapeutic intervention are emerging. This compound stands at the forefront of these advancements, offering a bridge between fundamental chemical research and practical medical applications.

Future directions in the study of Methyl 4,6,7-trimethyl-1H-indole-2-carboxylate include exploring its role in emerging therapeutic areas such as immunotherapy and neurodegenerative diseases. The compound's ability to modulate complex biological pathways makes it a promising candidate for addressing some of the most challenging health issues today.

In conclusion, Methyl 4,6,7-trimethyl-1H-indole-2-carboxylate (CAS No. 900640-50-8) is a multifaceted compound with significant implications in pharmaceutical research and beyond. Its unique structure and diverse biological activities make it a cornerstone in the development of novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in advancing medical science is undeniable.